(Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: N-[(4-methylmorpholin-2-yl)methyl]butan-2-amine
• InChI: InChI=1S/C10H22N2O/c1-4-9(2)11-7-10-8-12(3)5-6-13-10/h9-11H,4-8H2,1-3H3
• InChI Key: RGPAJAGAPJBTIY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1CN(CCO1)C

Description

(Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine, with the CAS number 1540403-59-5, is a chemical compound provided for scientific research applications . It has a molecular formula of C10H22N2O and a molecular weight of 186.30 g/mol . This amine-containing morpholine derivative is structurally related to compounds investigated in pharmaceutical research for targeting central nervous system (CNS) disorders. For instance, morpholine derivatives have been explored in the development of agonists for the G protein-coupled receptor 88 (GPR88), an orphan receptor highly expressed in the brain's striatum and a potential target for disorders such as Parkinson's Disease, schizophrenia, anxiety, and drug addiction . The structural features of this compound, including the morpholine ring and amine functionalities, make it a valuable intermediate for medicinal chemistry optimization, particularly in programs aimed at modulating G-protein coupled receptors and improving drug-like properties such as brain permeability . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine typically involves the reaction of butan-2-amine with 4-methylmorpholine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as dichloromethane or ethanol, and may require a catalyst to facilitate the process. The reaction conditions, including temperature and pressure, are optimized to ensure high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced monitoring systems ensures consistent quality and efficiency. The industrial production methods are designed to minimize waste and environmental impact while maximizing output.

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxyl derivatives, while reduction may produce amines or other reduced forms. Substitution reactions can result in a variety of substituted compounds with different functional groups.

Scientific Research Applications

(Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: Employed in studies involving enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Research Implications and Limitations

While the target compound shares functional groups with these analogs, direct comparative pharmacological data are absent. For instance:

• The thiazole-morpholin hybrid’s structural complexity may offer unique binding affinities but complicates synthesis .
• Fluorine and trifluoromethyl groups in analogs suggest pathways to optimize the target compound’s electronic profile for specific targets .

Biological Activity

The compound (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine is a derivative of a butyl amine and morpholine, which are known for their diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula for (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine is $C_{11}H_{19}N_2$. Its structure can be represented as follows:

$$\text{Structure }\quad \text{ Butan 2 yl 4 methylmorpholin 2 yl methyl amine}$$

This compound features a butan-2-yl group attached to a morpholine ring, which is substituted at the 4-position with a methyl group. The presence of both aliphatic and cyclic components suggests potential interactions with biological targets.

Biological Activity Overview

Research into the biological activity of similar compounds has revealed several key areas where they exhibit significant effects:

• Antidepressant Activity : Compounds with morpholine structures have been studied for their potential as antidepressants. They may act as inhibitors of serotonin and norepinephrine reuptake, thereby increasing the availability of these neurotransmitters in the synaptic cleft.
• Antimicrobial Properties : Some derivatives of morpholine have shown activity against various bacterial strains. The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways.
• Neuroprotective Effects : Given the structural similarities to known neuroprotective agents, (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine may also exhibit protective effects against neurodegenerative diseases by modulating neurotransmitter levels and reducing oxidative stress.

In Vitro Studies

In vitro studies have demonstrated that compounds similar to (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine can inhibit various enzymes involved in neurotransmitter metabolism. For instance, acetylcholinesterase inhibitors are crucial in managing conditions like Alzheimer's disease due to their role in increasing acetylcholine levels .

Compound	IC50 Value (µM)	Mechanism
Compound A	5.0	AChE Inhibition
Compound B	3.5	MAO Inhibition
(Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine	TBD	TBD

Case Studies

• Case Study on Antidepressant Effects : A study investigated the antidepressant-like effects of morpholine derivatives in animal models. The results indicated that these compounds significantly reduced depressive behaviors, suggesting modulation of serotonergic pathways .
• Antimicrobial Efficacy : Another study assessed the antimicrobial properties of morpholine derivatives against Gram-positive and Gram-negative bacteria. Results showed that certain derivatives exhibited significant bactericidal activity, potentially through membrane disruption .

The mechanisms through which (Butan-2-yl)[(4-methylmorpholin-2-yl)methyl]amine exerts its biological effects may include:

• Receptor Modulation : Interaction with neurotransmitter receptors, particularly those related to serotonin and norepinephrine.
• Enzyme Inhibition : Inhibition of enzymes such as acetylcholinesterase, leading to increased neurotransmitter availability.
• Membrane Interaction : Disruption of microbial cell membranes, leading to cell death.